8-O-Demethyl-7-O-methyl-3,9-dihydropunctatin

Specification

• Description: 5, 8-Dihydroxy-3-(4-hydroxybenzyl)-7-methoxy-4-chromanone, also known as 8-O-demethyl-7-O-methyl-3, 9-dihydropunctatin, belongs to the class of organic compounds known as homoisoflavanones. These are homoisoflavonoids with a structure based on the chromanone system. Chromanone is a bicyclic compound consisting of a 3, 4-dihydro-1-benzopyran, which bears a ketone group at the 4-position. 5, 8-Dihydroxy-3-(4-hydroxybenzyl)-7-methoxy-4-chromanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 5, 8-dihydroxy-3-(4-hydroxybenzyl)-7-methoxy-4-chromanone is primarily located in the membrane (predicted from logP). Outside of the human body, 5, 8-dihydroxy-3-(4-hydroxybenzyl)-7-methoxy-4-chromanone can be found in herbs and spices. This makes 5, 8-dihydroxy-3-(4-hydroxybenzyl)-7-methoxy-4-chromanone a potential biomarker for the consumption of this food product.
• CAS No.: 93078-83-2
• Molecular Formula: C17H16O6
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 5,8-dihydroxy-3-[(4-hydroxyphenyl)methyl]-7-methoxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C17H16O6/c1-22-13-7-12(19)14-15(20)10(8-23-17(14)16(13)21)6-9-2-4-11(18)5-3-9/h2-5,7,10,18-19,21H,6,8H2,1H3
• Standard InChI Key: QALFGMCBICJHPI-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C(=C1)O)C(=O)C(CO2)CC3=CC=C(C=C3)O)O
• Canonical SMILES: COC1=C(C2=C(C(=C1)O)C(=O)C(CO2)CC3=CC=C(C=C3)O)O
• Appearance: Yellow powder
• Melting Point: 172-174°C